4-[2-(2,3-dihydro-1H-inden-5-yloxy)-2-methylpropanoyl]-2,6-dimethylmorpholine

• IUPAC Name: 2-(2,3-dihydro-1H-inden-5-yloxy)-1-(2,6-dimethylmorpholin-4-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C19H27NO3/c1-13-11-20(12-14(2)22-13)18(21)19(3,4)23-17-9-8-15-6-5-7-16(15)10-17/h8-10,13-14H,5-7,11-12H2,1-4H3
• InChI Key: HRISIDQLZSIMGN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C(C)(C)OC2=CC3=C(CCC3)C=C2
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

4-[2-(2,3-dihydro-1H-inden-5-yloxy)-2-methylpropanoyl]-2,6-dimethylmorpholine, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

4-[2-(2,3-dihydro-1H-inden-5-yloxy)-2-methylpropanoyl]-2,6-dimethylmorpholine acts as a competitive antagonist of the dopamine D4 receptor, blocking the binding of dopamine to the receptor and inhibiting its downstream signaling pathways. This leads to a decrease in dopamine-mediated neurotransmission and affects the activity of neural circuits involved in various brain functions.
Biochemical and Physiological Effects:
4-[2-(2,3-dihydro-1H-inden-5-yloxy)-2-methylpropanoyl]-2,6-dimethylmorpholine has been shown to affect various biochemical and physiological processes in the brain. It has been reported to modulate the release of various neurotransmitters, including dopamine, glutamate, and GABA. It has also been shown to affect the activity of various brain regions, including the prefrontal cortex, striatum, and hippocampus.

Advantages and Limitations for Lab Experiments

4-[2-(2,3-dihydro-1H-inden-5-yloxy)-2-methylpropanoyl]-2,6-dimethylmorpholine has several advantages for use in laboratory experiments. It is a highly selective antagonist of the dopamine D4 receptor, which allows for specific modulation of dopamine-mediated neurotransmission. It also has a long half-life, which allows for prolonged effects on brain function. However, its use is limited by its poor solubility in water and its potential to interact with other receptors in the brain.

Future Directions

There are several future directions for research on 4-[2-(2,3-dihydro-1H-inden-5-yloxy)-2-methylpropanoyl]-2,6-dimethylmorpholine. One area of interest is its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, bipolar disorder, and addiction. Another area of interest is its potential use as a tool for studying the role of the dopamine D4 receptor in brain function and behavior. Further research is needed to fully understand the mechanisms underlying its effects and to develop more effective methods of administration.

Scientific Research Applications

4-[2-(2,3-dihydro-1H-inden-5-yloxy)-2-methylpropanoyl]-2,6-dimethylmorpholine has been widely used in scientific research to study the role of the dopamine D4 receptor in various physiological and pathological conditions. It has been shown to modulate dopamine release in the brain and affect behavior, cognition, and mood.